N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thiourea

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-ethoxyphenyl)thiourea
• InChI: InChI=1S/C17H18N2O3S/c1-2-20-14-6-3-12(4-7-14)18-17(23)19-13-5-8-15-16(11-13)22-10-9-21-15/h3-8,11H,2,9-10H2,1H3,(H2,18,19,23)
• InChI Key: NOFGOKFJKUZYPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thiourea, also known as Benzothiourea, is a chemical compound that has been widely studied for its potential applications in various fields of science. This compound has been synthesized using different methods and has shown promising results in scientific research, particularly in the field of medicine.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa is not fully understood. However, it has been suggested that its biological activity is attributed to its ability to inhibit specific enzymes and proteins involved in various cellular processes. For example, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa has been found to inhibit the activity of tyrosinase, an enzyme involved in melanin synthesis, which makes it a potential candidate for the treatment of hyperpigmentation disorders.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa has been found to exhibit various biochemical and physiological effects. For example, it has been shown to induce apoptosis, inhibit cell proliferation, and reduce oxidative stress in cancer cells. In addition, it has been found to improve insulin sensitivity and reduce blood glucose levels in diabetic animals. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa has also been shown to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to exhibit potent biological activity at low concentrations. However, it also has some limitations. For example, it has poor solubility in water, which can limit its use in some experimental settings. In addition, its mode of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa. One potential direction is to investigate its potential use in the treatment of hyperpigmentation disorders. Another direction is to explore its potential use in the treatment of neurodegenerative diseases. Furthermore, it would be interesting to investigate the structure-activity relationship of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa to identify more potent analogs. Finally, it would be useful to investigate the pharmacokinetics and toxicity of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa to assess its potential for clinical use.
Conclusion:
In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa is a chemical compound that has shown promising results in scientific research, particularly in the field of medicine. It has been synthesized using different methods and has been found to exhibit anticancer, antiviral, and antimicrobial activities. Its mechanism of action is not fully understood, but it has been suggested that its biological activity is attributed to its ability to inhibit specific enzymes and proteins involved in various cellular processes. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa has several advantages for lab experiments, but it also has some limitations. There are several future directions for the study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa, which could lead to the development of more potent and effective therapeutic agents.

Synthesis Methods

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa can be synthesized using different methods, including the reaction of 4-ethoxyaniline with carbon disulfide and potassium hydroxide, followed by the reaction with 1,2-dihydroxybenzene. Alternatively, it can be synthesized through the reaction of 4-ethoxyaniline with thiourea and hydrochloric acid, followed by the reaction with 1,2-dihydroxybenzene. These methods have been optimized to achieve high yields and purity of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa has been extensively studied for its potential applications in various fields of science, particularly in the field of medicine. It has been found to exhibit anticancer, antiviral, and antimicrobial activities. In addition, it has been studied for its potential use as an antioxidant, anti-inflammatory, and antidiabetic agent. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(4-ethoxyphenyl)thioureaa has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's diseases.